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(trifluoromethyl)nicotinonitrile

Authored by a Senior Application Scientist
Disclaimer: This document is intended as a technical guide for qualified researchers, scientists,

and drug development professionals. The information herein is synthesized from available data

on structurally related compounds and general principles of chemical safety. Due to a lack of

specific toxicological data for 2,6-Dihydroxy-4-(trifluoromethyl)nicotinonitrile, all handling

and safety procedures should be conducted with the utmost caution, treating the compound as

potentially hazardous.

Introduction and Compound Profile
2,6-Dihydroxy-4-(trifluoromethyl)nicotinonitrile, with the Chemical Abstracts Service (CAS)

number 3335-46-4, is a specialized chemical intermediate of significant interest in

pharmaceutical research and development.[1][2][3] Its utility is particularly noted in the

synthesis of novel compounds, including those with potential antitumor activities.[4] The

molecular structure, which incorporates a trifluoromethyl group and a pyridine core, provides

unique chemical properties valuable in drug design.[4] Specifically, the trifluoromethyl group

can enhance lipophilicity and metabolic stability of derivative compounds.[4]
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This guide provides a comprehensive overview of the best practices for the safe handling,

storage, and disposal of this compound, based on an analysis of its structure and data from

analogous chemical entities.

Table 1: Chemical and Physical Properties

Property Value Source

CAS Number 3335-46-4 [1][2]

Molecular Formula C₇H₃F₃N₂O₂ [1][5]

Molecular Weight 204.11 g/mol [1]

Synonyms
3-Cyano-2,6-dihydroxy-4-

(trifluoromethyl)pyridine
[1]

Note: Experimental physical properties such as melting point, boiling point, and solubility are

not readily available in the public domain. Researchers should handle the compound as a solid

with unknown reactivity and solubility.

Hazard Identification and Risk Assessment
While specific toxicity data for 2,6-Dihydroxy-4-(trifluoromethyl)nicotinonitrile is not

available, a hazard assessment based on its structural motifs—a cyanopyridine core and a

trifluoromethyl group—is essential for ensuring laboratory safety.

Inferred Potential Hazards:

Based on data from related cyanopyridine and trifluoromethyl compounds, the following

hazards should be assumed:[6][7][8][9][10][11][12][13]

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[7][8][10][11][12]

Skin Irritation: May cause skin irritation upon contact.[8][13][14]

Eye Irritation: May cause serious eye irritation.[8][9][13][14]

Respiratory Irritation: May cause respiratory irritation if inhaled.[8][14]
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Causality of Hazards:

Cyanide Moiety: The nitrile (-C≡N) group is a key structural feature of cyanopyridines.[6]

While stable within the parent molecule, it can potentially release highly toxic cyanide gas

upon combustion or in the presence of strong acids.

Trifluoromethyl Group: The -CF₃ group is generally stable, but thermal decomposition can

lead to the release of hazardous gases such as hydrogen fluoride.[12][15]

Pyridine Core: Pyridine and its derivatives can be irritating to the skin, eyes, and respiratory

system.[6]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplemented by

appropriate PPE, is mandatory.

Hierarchy of Controls:
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Hierarchy of Controls for Safe Handling
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Caption: Hierarchy of controls for mitigating exposure risks.

Engineering Controls:

Chemical Fume Hood: All handling of 2,6-Dihydroxy-4-(trifluoromethyl)nicotinonitrile,

including weighing, transferring, and preparing solutions, must be conducted in a certified

chemical fume hood to prevent inhalation of dust or aerosols.[16][17]
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Ventilation: Ensure adequate general laboratory ventilation to maintain low background

concentrations of airborne contaminants.[14][16]

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles or a face shield conforming to EN166

(EU) or ANSI Z87.1 (US) standards are required.[17]

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be

inspected before use and disposed of properly after handling the compound.[17]

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory. For larger

quantities or tasks with a higher risk of spillage, additional protective clothing may be

necessary.[17]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH-approved respirator with appropriate cartridges for organic vapors and

particulates should be used.[12]

Safe Handling and Storage Protocols
Adherence to strict protocols is critical to prevent exposure and maintain the integrity of the

compound.

Handling Protocol:

Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for this or a closely related compound.

[8][9][10][11][12][13][15][16][17][18]

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

During Handling:

Avoid all contact with skin, eyes, and clothing.[14][16]
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Avoid breathing dust or fumes.[10][13][14][16]

Minimize the generation of dust.[14][16]

Use only in a well-ventilated area, preferably a fume hood.[10][13][14][16]

Wash hands thoroughly after handling.[10][13][14][16][17]

Post-Handling:

Clean the work area thoroughly.

Properly dispose of contaminated gloves and other disposable materials.

Wash hands again before leaving the laboratory.[17]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[12][14][17]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[12]

Store away from heat and sources of ignition.[15][16]

Emergency Procedures
Preparedness for accidental exposure or spills is a critical component of laboratory safety.

Emergency Response Workflow:
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Caption: Workflow for responding to emergencies.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[16][18][19]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.[16][17][19]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[16][17]

[19]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[16][17]

Spill and Leak Procedures:

Containment: Prevent further leakage or spillage if it is safe to do so.[16][17]
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Cleanup: For small spills, carefully sweep up or absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable, closed container for disposal.[16][17] Avoid generating

dust.

Ventilation: Ensure the area is well-ventilated during and after cleanup.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

let the product enter drains.[16][17]

Disposal Considerations
All waste materials, including the compound itself, contaminated absorbents, and disposable

PPE, must be treated as hazardous waste.

Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[10]

[14] Consult with your institution's environmental health and safety (EHS) department for

specific guidelines.

Conclusion
While 2,6-Dihydroxy-4-(trifluoromethyl)nicotinonitrile is a valuable intermediate in

pharmaceutical research, its structural characteristics suggest potential hazards that demand

rigorous safety protocols. By implementing robust engineering controls, utilizing appropriate

personal protective equipment, and adhering to the detailed handling and emergency

procedures outlined in this guide, researchers can mitigate risks and ensure a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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